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Compound of Interest

Compound Name: N,N'-Disuccinimidyl carbonate

Cat. No.: B114567

Audience: Researchers, scientists, and drug development professionals.

This guide provides an in-depth overview of the essential procedures for the safe handling and
effective storage of solid N,N'-Disuccinimidyl carbonate (DSC). Adherence to these protocols
is critical for ensuring reagent stability, experimental reproducibility, and personnel safety.

Chemical and Physical Properties

N,N'-Disuccinimidyl carbonate is a white crystalline solid widely used as a coupling reagent
and an efficient activating agent for carboxylic acids and amines in bioconjugation and peptide
synthesis.[1][2] Its high reactivity is intrinsically linked to its sensitivity, particularly to moisture.

[1]

Property Value Source(s)
CAS Number 74124-79-1 [3114]
Molecular Formula CoHsN207 [5]

Molar Mass 256.17 g/mol [1][5]
Appearance White powder or crystals [2]

Melting Point ~190°C (with decomposition) [2][5]

N Soluble in DMF, acetonitrile,
Solubility e ] [1][5]
hot pyridine; Insoluble in water.
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Hazard Identification and Safety Precautions

DSC is classified as a hazardous chemical.[4] Understanding its risks is fundamental to safe
handling. All operations should be performed within a certified chemical fume hood.

2.1 GHS Hazard Classification

Hazard Class Category Statement Source(s)
Skin H315: Causes skin

: - 2 N [41[6][7]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

I 2 N [41[6][7]

Damage/Irritation eye irritation
Specific Target Organ

o ) H335: May cause
Toxicity (Single 3 ) o [4171
respiratory irritation
Exposure)

o H302: Harmful if
Acute Toxicity (Oral) 4 [61[7]
swallowed

2.2 Required Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to mitigate exposure risks.
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Equipment Specification Source(s)

Chemical safety goggles with
) side-shields (conforming to
Eye Protection [3][4][8]
EN166 or OSHA 29 CFR

1910.133).

Chemical-resistant gloves
(e.g., Nitrile), tested according

Hand Protection to EN 374. Gloves must be [31[7]
inspected before use and

disposed of properly after.

Laboratory coat. For larger
] quantities or significant spill
Body Protection ) o ) [819]
risk, consider impervious

clothing.

For operations generating
significant dust, use a
) ) particulate filter respirator (e.qg.,
Respiratory Protection [31[7]
P2 or N95) tested under
NIOSH (US) or CEN (EU)

standards.

Storage Protocols for Maximum Stability

The primary threat to the stability of solid DSC is moisture.[1] DSC readily hydrolyzes in the
presence of water, leading to the release of N-hydroxysuccinimide (NHS) and carbon dioxide,
which significantly reduces its coupling efficiency.[1] Proper storage is therefore non-negotiable
for preserving its chemical integrity.

3.1 Recommended Storage Conditions
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Recommended .
Parameter . Rationale Source(s)
Condition
Slows decomposition
2°Cto 8°C
Temperature ) pathways and [21[31[7]
(Refrigerated) o .
maintains stability.
Prevents exposure to
Inert Gas (e.g., atmospheric moisture.
Atmosphere ) o [419]
Nitrogen, Argon) This is the most
critical parameter.
Tightly sealed, original
manufacturer's
container (e.g., Provides a physical
] Sure/Seal™ bottles) barrier against
Container [419]

or glass vial with a
PTFE-lined cap,
further sealed with

paraffin film.

moisture and air

ingress.

3.2 Chemical Incompatibilities

To prevent degradation and hazardous reactions, DSC must be stored away from the following:

Water/Moisture: Causes rapid hydrolysis.[1]

proximity to prevent inadvertent reactions.

Strong Oxidizing Agents: Risk of vigorous reaction.[4]
Strong Acids: Can catalyze decomposition.[4]

Alcohols and Amines: DSC is designed to react with these nucleophiles; avoid storing in
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[ DSC Container Received ]

'

Is original seal intact?

No

Place in 2-8°C storage.
Log inventory.

Inspect for contamination.
If viable, transfer to a dry, inerted vial.

Store repackaged vial at 2-8°C.
Note status in log.

Click to download full resolution via product page

Caption: Decision workflow for storing a new DSC container.

Experimental Protocols for Handling Solid DSC

These protocols are designed for handling moisture-sensitive solids and should be executed
with precision.

4.1 Protocol: Workspace and Glassware Preparation

* Workspace: Designate a clean, dry area within a chemical fume hood for all handling
procedures. Ensure emergency equipment (spill kit, fire extinguisher) is accessible.[4]

+ Glassware Drying: All glassware (spatulas, weigh boats, flasks) must be free of adsorbed
moisture.[10] Place glassware in a laboratory oven at >125°C for a minimum of 4 hours (or
overnight).[11]
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 Inert Atmosphere Assembly: Assemble hot glassware and immediately flush with a stream of
dry nitrogen or argon while it cools to room temperature.[10][11] This prevents re-adsorption
of atmospheric moisture.

4.2 Protocol: Weighing and Dispensing Solid DSC

This procedure should be performed rapidly and efficiently to minimize atmospheric exposure.
A glovebox provides the ideal environment.[12]

o Equilibration: Remove the sealed DSC container from the 2-8°C storage. Allow it to warm to
ambient temperature before opening (minimum 30-60 minutes). This crucial step prevents
condensation of moist air onto the cold solid.

 Inert Gas Purge: Prepare the receiving flask by fitting it with a septum and purging with dry
nitrogen or argon.[13]

o Dispensing:

o In a Glovebox: Transfer the DSC container into the glovebox antechamber, purge, and
bring it into the main chamber. Weigh the desired amount of DSC into an appropriate
container and quickly seal the receiving vessel and the stock container.

o On the Bench (In Fume Hood): Briefly remove the container cap. Under a positive flow of
inert gas directed into the container opening, quickly remove the desired amount of solid
using a dry spatula. Transfer it to the reaction vessel. Immediately and tightly reseal the
stock container, wrap the cap with paraffin film, and return it to refrigerated storage.

o Final Sealing: Purge the headspace of the stock container with inert gas before final sealing
if it has been opened for more than a few seconds.

4.3 Protocol: Accidental Spill Cleanup
o Evacuate and Ventilate: Ensure the area is well-ventilated.[3]
e Don PPE: Wear all required PPE as described in section 2.2.

» Containment: Prevent the formation of dust clouds.[3] Do not add water.
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o Cleanup: Carefully sweep up the solid material using non-sparking tools.[4][9] Place the
spilled solid and all contaminated cleanup materials into a clearly labeled, sealable container
for hazardous waste.[3]

o Decontamination: Wipe the spill area with a cloth dampened with an inert solvent (e.qg.,
anhydrous acetonitrile), followed by soap and water. All cleaning materials must be disposed
of as hazardous waste.

4.4 Protocol: Waste Disposal

» Containerization: Collect waste DSC and any materials contaminated with it (e.g., weigh
boats, gloves, cleaning materials) in a dedicated, sealed hazardous waste container.[7][8]

o Labeling: Clearly label the container as "Hazardous Waste: N,N'-Disuccinimidyl
carbonate".

» Disposal: Dispose of the waste through a licensed disposal company, following all local,
regional, and national regulations.[4][7] Do not empty into drains.[4]
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Caption: Experimental workflow for handling solid DSC.

By implementing these rigorous handling and storage protocols, researchers can ensure the
long-term stability and reactivity of N,N'-Disuccinimidyl carbonate, leading to more reliable
and successful experimental outcomes while maintaining a high standard of laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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